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Compound of Interest

Compound Name: Tigloylgomisin P

Cat. No.: B15563231 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and use of

Tigloylgomisin P in cell culture experiments, designed for researchers in academia and the

pharmaceutical industry.

Product Information
Property Value Reference

Molecular Formula C₂₈H₃₄O₉ [1]

Molecular Weight 514.56 g/mol [1]

Appearance White to off-white solid [1]

Biological Activity
Anti-HIV and anticancer

properties.[1][2]

Storage (Solid)
-20°C, sealed from moisture

and light.[1][2]
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Tigloylgomisin P is readily soluble in dimethyl sulfoxide (DMSO).[1][2] It is recommended to

prepare a concentrated stock solution in DMSO, which can then be further diluted in cell culture

medium to the desired final concentration.

Quantitative Solubility Data:

Solvent Concentration Notes Reference

DMSO 50 mg/mL (97.17 mM)

Ultrasonic treatment

may be required. Use

freshly opened DMSO

as it is hygroscopic.

[1]

DMSO 40 mg/mL (77.74 mM)
Sonication is

recommended.
[2]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials:

Tigloylgomisin P solid

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh the desired amount of Tigloylgomisin P. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 5.15 mg of Tigloylgomisin P (Molecular

Weight: 514.56).
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Dissolution: Add the appropriate volume of DMSO to the vial containing the Tigloylgomisin
P. For a 10 mM stock solution, if you weighed 5.15 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the vial in an

ultrasonic water bath for 5-10 minutes.

Sterilization: While DMSO is considered sterile, for cell culture applications, it is good

practice to filter the stock solution through a 0.22 µm syringe filter into a sterile vial,

especially for long-term storage.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[1] Store the aliquots at -20°C for up to one month or -80°C for

up to six months.[1]

Stock Solution Preparation Table (for 1 mg of Tigloylgomisin P):

Desired Concentration Volume of DMSO to Add

1 mM 1.9434 mL

5 mM 0.3887 mL

10 mM 0.1943 mL

Use in Cell Culture
Protocol for Treating Cells with Tigloylgomisin P:

Materials:

Prepared Tigloylgomisin P stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for your cell line

Cultured cells ready for treatment

Procedure:
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Thaw Stock Solution: Thaw an aliquot of the Tigloylgomisin P stock solution at room

temperature.

Prepare Working Solution: Dilute the stock solution in complete cell culture medium to the

desired final concentration. For example, to achieve a final concentration of 10 µM in 10 mL

of medium, add 10 µL of the 10 mM stock solution to the 10 mL of medium (a 1:1000

dilution).

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically below 0.5%) to avoid solvent-induced cytotoxicity. A 1:1000 dilution results in a

0.1% DMSO concentration. Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Cell Treatment: Remove the existing medium from your cultured cells and replace it with the

medium containing the desired concentration of Tigloylgomisin P.

Incubation: Incubate the cells for the desired experimental duration.

Cytotoxicity Data for Common Cell Lines:

Cell Line GI₅₀ (µM) Reference

A549 (human lung carcinoma) 18.77 [1][2]

KB (human epidermoid

carcinoma)
13.91 - 28 [1][2]

Experimental Workflow and Biological Activity
The following diagrams illustrate the general workflow for using Tigloylgomisin P and its

known biological effects.
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Caption: Experimental workflow for preparing and using Tigloylgomisin P in cell culture.
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Biological Effects
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Caption: Conceptual diagram of the known biological activities of Tigloylgomisin P.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Tigloylgomisin P | Tiglogomisin P | Schisandra | Lignans | TargetMol [targetmol.com]

To cite this document: BenchChem. [Application Notes and Protocols for Tigloylgomisin P in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563231#how-to-dissolve-tigloylgomisin-p-for-cell-
culture]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15563231?utm_src=pdf-body-img
https://www.benchchem.com/product/b15563231?utm_src=pdf-body
https://www.benchchem.com/product/b15563231?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tigloylgomisin-p.html
https://www.targetmol.com/compound/tigloylgomisin%20p
https://www.benchchem.com/product/b15563231#how-to-dissolve-tigloylgomisin-p-for-cell-culture
https://www.benchchem.com/product/b15563231#how-to-dissolve-tigloylgomisin-p-for-cell-culture
https://www.benchchem.com/product/b15563231#how-to-dissolve-tigloylgomisin-p-for-cell-culture
https://www.benchchem.com/product/b15563231#how-to-dissolve-tigloylgomisin-p-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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